1-[(4-Chloro-2,5-dimethoxyphenyl)sulfonyl]-4-(2-ethylphenyl)piperazine

• Molecular Formula: C20H25ClN2O4S
• Molecular Weight: 424.9 g/mol
• IUPAC Name: 1-(4-chloro-2,5-dimethoxyphenyl)sulfonyl-4-(2-ethylphenyl)piperazine
• InChI: InChI=1S/C20H25ClN2O4S/c1-4-15-7-5-6-8-17(15)22-9-11-23(12-10-22)28(24,25)20-14-18(26-2)16(21)13-19(20)27-3/h5-8,13-14H,4,9-12H2,1-3H3
• InChI Key: ZDMMWYNAPSRUBT-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC=C1N2CCN(CC2)S(=O)(=O)C3=C(C=C(C(=C3)OC)Cl)OC

Description

1-[(4-Chloro-2,5-dimethoxyphenyl)sulfonyl]-4-(2-ethylphenyl)piperazine, also known as CDPPB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CDPPB belongs to the class of arylsulfonamide compounds and has been found to have a high affinity for the metabotropic glutamate receptor subtype 5 (mGluR5).

Mechanism of Action

1-[(4-Chloro-2,5-dimethoxyphenyl)sulfonyl]-4-(2-ethylphenyl)piperazine acts as a positive allosteric modulator of the mGluR5 receptor, which is a G protein-coupled receptor that is involved in several physiological processes, including synaptic plasticity, learning, and memory. By binding to the mGluR5 receptor, this compound enhances the receptor's activity, leading to an increase in the release of neurotransmitters such as glutamate and dopamine. This, in turn, leads to the modulation of various signaling pathways in the brain, resulting in the observed therapeutic effects.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been found to enhance synaptic plasticity, increase the release of neurotransmitters, and modulate various signaling pathways in the brain. This compound has also been shown to have anti-inflammatory properties and can potentially be used for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

1-[(4-Chloro-2,5-dimethoxyphenyl)sulfonyl]-4-(2-ethylphenyl)piperazine has several advantages for lab experiments. It has a high affinity for the mGluR5 receptor, making it a potent positive allosteric modulator. This compound is also highly selective and does not bind to other receptors, reducing the risk of off-target effects. However, this compound has some limitations for lab experiments. It is a complex compound that requires expertise in organic chemistry for synthesis. This compound is also expensive, making it difficult to use in large-scale experiments.

Future Directions

1-[(4-Chloro-2,5-dimethoxyphenyl)sulfonyl]-4-(2-ethylphenyl)piperazine has several potential future directions for research. It can be further studied for its potential therapeutic applications in the treatment of various neurological and psychiatric disorders. This compound can also be used as a tool for studying the mGluR5 receptor and its role in various physiological processes. Future research can also focus on developing more efficient and cost-effective synthesis methods for this compound.

Synthesis Methods

The synthesis of 1-[(4-Chloro-2,5-dimethoxyphenyl)sulfonyl]-4-(2-ethylphenyl)piperazine involves a multi-step process that begins with the reaction of 4-chloro-2,5-dimethoxybenzene with piperazine to form 1-(4-chloro-2,5-dimethoxyphenyl)piperazine. This intermediate is then reacted with 2-ethylbenzenesulfonyl chloride in the presence of a base to yield this compound. The synthesis of this compound is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

1-[(4-Chloro-2,5-dimethoxyphenyl)sulfonyl]-4-(2-ethylphenyl)piperazine has been extensively studied for its potential therapeutic applications in the treatment of various neurological and psychiatric disorders. It has been found to have a positive effect on learning and memory, anxiety, depression, addiction, and pain. This compound has also been shown to have neuroprotective properties and can potentially be used for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.